2-Octaprenyl-6-methoxyphenol
Overview
Description
2-methoxy-6-(all-trans-octaprenyl)phenol is a 2-methoxy-6-(all-trans-polyprenyl)phenol in which the substituent at position 6 is an all-trans-octaprenyl moiety. It has a role as an Escherichia coli metabolite.
Scientific Research Applications
Proxies for Terrestrial Biomass
- Methoxyphenols, including 2-Octaprenyl-6-methoxyphenol, are used as proxies for terrestrial biomass. Their chemical changes in lignin during hydrothermal alteration are significant in organic geochemistry (Vane & Abbott, 1999).
Ubiquinone Biosynthesis in Bacteria
- Research on Escherichia coli has highlighted the role of 2-Octaprenyl-6-methoxyphenol in ubiquinone biosynthesis. Genetic analysis of mutants accumulating this compound provides insights into the biosynthetic pathways of ubiquinone (Young et al., 1973).
Synthesis of Resorcinarenes
- The compound's derivatives are used in the Lewis acid-catalyzed synthesis of resorcinarenes, contributing to advancements in organic chemistry (McIldowie et al., 2000).
Hydrogen Bond Analysis in Methoxyphenols
- 2-Octaprenyl-6-methoxyphenol, as a type of methoxyphenol, is important in studying inter- and intramolecular hydrogen bonds, with implications in understanding antioxidants and biologically active molecules (Varfolomeev et al., 2010).
Characterization in Escherichia coli Mutants
- This compound's characterization in E. coli mutants furthers understanding of genes related to ubiquinone biosynthesis (Young et al., 1971).
Atmospheric Reactivity Studies
- The atmospheric reactivity of related methoxyphenols is studied for insights into biomass burning and environmental impact assessments (Lauraguais et al., 2014).
Luminescence in Hybrid Materials
- The compound's derivatives contribute to the study of photoluminescence in hybrid materials, relevant in materials science (Museur et al., 2012).
Antioxidant and Biological Activity Studies
- Studies on o-methoxyphenols, including derivatives of 2-Octaprenyl-6-methoxyphenol, contribute to understanding their antioxidant capacities and potential as chemopreventive agents (Fujisawa et al., 2005).
properties
Molecular Formula |
C47H72O2 |
|---|---|
Molecular Weight |
669.1 g/mol |
IUPAC Name |
2-methoxy-6-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl]phenol |
InChI |
InChI=1S/C47H72O2/c1-37(2)19-11-20-38(3)21-12-22-39(4)23-13-24-40(5)25-14-26-41(6)27-15-28-42(7)29-16-30-43(8)31-17-32-44(9)35-36-45-33-18-34-46(49-10)47(45)48/h18-19,21,23,25,27,29,31,33-35,48H,11-17,20,22,24,26,28,30,32,36H2,1-10H3/b38-21+,39-23+,40-25+,41-27+,42-29+,43-31+,44-35+ |
InChI Key |
MARGKPIMNMASKJ-CMAXTTDKSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC1=C(C(=CC=C1)OC)O)/C)/C)/C)/C)/C)/C)/C)C |
SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCC1=C(C(=CC=C1)OC)O)C)C)C)C)C)C)C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCC1=C(C(=CC=C1)OC)O)C)C)C)C)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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